Cas no 102418-22-4 (1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1))

• Product Name: 1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1)
• CAS No: 102418-22-4
• MF: C₉H₁₉Cl₄N
• MW: 283.065859079361
• CID: 192493
• PubChem ID: 3025277
• Update Time: 2025-04-19

1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-chloro-N,N-bis(2-chloropropyl)-, hydrochloride (1:1)
• 2-chloro-N,N-bis(2-chloropropyl)propan-1-amine hydrochloride
• 2,2',2''-Trichlorotripropylamine hydrochloride
• N,N,N-Tris(2-chloropropyl)amine hydrochloride
• Tripropylamine, 2,2',2''-trichloro-, hydrochloride
• 2-Chloro-N,N-bis(2-chloropropyl)propan-1-amine--hydrogen chloride (1/1)
• DTXSID50907499
• 102418-22-4

• Inchi： 1S/C9H18Cl3N.ClH/c1-7(10)4-13(5-8(2)11)6-9(3)12;/h7-9H,4-6H2,1-3H3;1H
• InChI Key： ZWSYMPJBDBFEJI-UHFFFAOYSA-N
• SMILES： ClC(C)CN(CC(C)Cl)CC(C)Cl.Cl

Computed Properties

• Exact Mass: 281.02747
• Monoisotopic Mass: 281.02716
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: g/cm3
• Boiling Point: 207.4°Cat760mmHg
• Flash Point: 79.2°C
• PSA: 3.24
• LogP: 3.97230